Cas no 1000852-25-4 (1-Pyrenebutanamide, N-2-propyn-1-yl-)

• Product Name: 1-Pyrenebutanamide, N-2-propyn-1-yl-
• CAS No: 1000852-25-4
• MF: C₂₃H₁₉NO
• MW: 325.403
• CID: 4525399
• PubChem ID: 89392499
• Update Time: 2025-06-10

1-Pyrenebutanamide, N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanamide, N-2-propyn-1-yl-
• 1000852-25-4
• SCHEMBL15732870
• G68305
• N-(Prop-2-yn-1-yl)-4-(pyren-1-yl)butanamide
• N-prop-2-ynyl-4-pyren-1-ylbutanamide

• Inchi： InChI=1S/C23H19NO/c1-2-15-24-21(25)8-4-5-16-9-10-19-12-11-17-6-3-7-18-13-14-20(16)23(19)22(17)18/h1,3,6-7,9-14H,4-5,8,15H2,(H,24,25)
• InChI Key： SCCWCGNPEDTGDA-UHFFFAOYSA-N
• SMILES： C#CCNC(=O)CCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1

Computed Properties

• Exact Mass: 325.146664230g/mol
• Monoisotopic Mass: 325.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-Pyrenebutanamide, N-2-propyn-1-yl-

1-Pyrenebutanamide, N-2-propyn-1-yl-

The compound with CAS No. 1000852-25-4, known as 1-Pyrenebutanamide, N-2-propyn-1-yl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH), which is renowned for its unique electronic properties and photoluminescence. The addition of the butanamide group and the propargyl substituent introduces new functionalities, making this compound versatile for various applications.

Pyrene, the core structure of this compound, consists of four fused benzene rings arranged in a linear fashion. This arrangement imparts exceptional stability and conjugation to the molecule. The butanamide group attached to the pyrene ring introduces a carbonyl functionality, which can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in drug design, where such interactions are crucial for molecular recognition and binding affinity. The propargyl group (C≡CCH₂) further enhances the molecule's reactivity and versatility, enabling it to undergo a variety of click chemistry reactions.

Recent studies have highlighted the potential of 1-Pyrenebutanamide, N-2-propyn-1-yl as a fluorescent probe for sensing applications. Its strong fluorescence emission under UV light makes it an ideal candidate for detecting specific analytes in complex matrices. For instance, researchers have explored its ability to sense metal ions such as Cu²⁺ and Fe³⁺ through changes in fluorescence intensity. This property is attributed to the molecule's ability to coordinate with these metal ions, disrupting its π-conjugated system and altering its emission characteristics.

In addition to sensing applications, this compound has shown promise in the field of photovoltaics. The extended conjugation of pyrene allows for efficient charge transport and light absorption, making it a potential candidate for organic solar cells. By incorporating 1-Pyrenebutanamide, N-2-propyn-1-yl into polymer blends or as a dopant in semiconducting materials, researchers aim to enhance the efficiency and stability of these devices. Recent advancements in this area have demonstrated improved power conversion efficiencies when this compound is used as an electron acceptor material.

The synthesis of 1-Pyrenebutanamide, N-2-propyn-1-yl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically pyrene carboxylic acid, which undergoes amide bond formation with an appropriate amine derivative. The introduction of the propargyl group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. Optimization of reaction conditions has led to higher yields and better control over the product's purity.

One of the most exciting developments involving this compound is its use in bioimaging applications. Its high quantum yield and resistance to photobleaching make it an excellent candidate for tracking biological processes at the cellular level. Researchers have successfully used this compound as a fluorescent marker for proteins and DNA strands, enabling real-time monitoring of their interactions within living cells. Furthermore, its ability to penetrate cell membranes without causing toxicity makes it suitable for long-term imaging studies.

Another area where 1-Pyrenebutanamide, N-2-propyn-1-yl has shown potential is in drug delivery systems. The molecule's amphiphilic nature allows it to form self-assembled structures such as micelles or vesicles, which can encapsulate hydrophobic drugs. These nanocarriers offer improved solubility and controlled release profiles compared to conventional drug delivery systems. Preliminary studies have demonstrated enhanced therapeutic efficacy when using this compound as a carrier for anticancer drugs.

Despite its numerous advantages, there are challenges associated with the use of 1-Pyrenebutanamide, N-2-propyn-1-yl in practical applications. One major concern is its limited solubility in aqueous media, which can hinder its performance in biological systems or industrial processes. To address this issue, researchers are exploring strategies such as surface modification or copolymerization with hydrophilic polymers to improve its dispersion properties.

In conclusion, 1-Pyrenebutanamide, N-2-propyn-1-ylium stands out as a multifaceted compound with immense potential across diverse fields. Its unique combination of electronic properties, functional groups, and structural flexibility makes it an invaluable tool for scientists and engineers alike. As research continues to uncover new applications and optimize its performance characteristics